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Compound of Interest

Compound Name: 4-Vinylbenzoyl chloride

Cat. No.: B075609

Core Molecular and Chemical Properties

4-Vinylbenzoyl chloride (4-VBC) is an organic compound that possesses both a vinyl group

and an acyl chloride functionality. This unique bifunctional nature makes it a valuable building

block in polymer chemistry, allowing for its incorporation into polymer backbones via the vinyl

group, while the acyl chloride handle remains available for a wide array of post-polymerization
modifications.

Molecular Structure and Weight

The chemical structure of 4-vinylbenzoyl chloride consists of a benzene ring substituted with
a vinyl group (-CH=CH3z) and a benzoyl chloride group (-COCI) at the para (4-) position.

Table 1: Key Molecular Properties of 4-Vinylbenzoyl Chloride

Property Value Source

Molecular Formula CoH-CIO Sigma-Aldrich
Molecular Weight 166.61 g/mol Sigma-Aldrich

CAS Number 1592-22-9 Sigma-Aldrich
Appearance Colorless to light yellow liquid Thermo Fisher Scientific
Boiling Point 75-77 °C at 2 mmHg Sigma-Aldrich

Density 1.159 g/mL at 25 °C Sigma-Aldrich
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The accurate molecular weight is crucial for stoichiometric calculations in polymerization
reactions and subsequent derivatization processes. It is determined by the sum of the atomic
weights of its constituent atoms (9 carbons, 7 hydrogens, 1 chlorine, and 1 oxygen).

Synthesis and Purification

The synthesis of 4-vinylbenzoyl chloride typically starts from 4-vinylbenzoic acid. The
conversion of the carboxylic acid to the acyl chloride is a standard organic transformation, often
achieved by reaction with thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2).

Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of 4-vinylbenzoyl
chloride from 4-vinylbenzoic acid.
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Caption: Synthetic workflow for 4-Vinylbenzoyl Chloride.

Experimental Protocol: Synthesis from 4-Vinylbenzoic
Acid

Disclaimer: This protocol should only be performed by trained chemists in a well-ventilated
fume hood with appropriate personal protective equipment (PPE).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b075609?utm_src=pdf-body-img
https://www.benchchem.com/product/b075609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend 4-vinylbenzoic acid in an excess of thionyl chloride.

e Reaction: Gently heat the mixture to reflux. The reaction progress can be monitored by the
cessation of gas (HCl and SOz2) evolution.

o Work-up: After the reaction is complete, carefully remove the excess thionyl chloride by
distillation under reduced pressure.

 Purification: The crude 4-vinylbenzoyl chloride is then purified by vacuum distillation to
yield a clear, colorless to light-yellow liquid.

Trustworthiness Note: The purity of the final product is critical for successful polymerization.
The presence of unreacted 4-vinylbenzoic acid or residual thionyl chloride can interfere with
subsequent reactions. Purity should be assessed by techniques such as 'H NMR spectroscopy
and FT-IR spectroscopy.

Handling and Storage

4-Vinylbenzoyl chloride is a corrosive and moisture-sensitive compound. Proper handling and
storage procedures are essential to maintain its integrity and ensure laboratory safety.

» Handling: Always handle 4-vinylbenzoyl chloride in a fume hood. Wear appropriate PPE,
including chemical-resistant gloves, safety goggles, and a lab coat.

o Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g.,
argon or nitrogen) to prevent hydrolysis of the acyl chloride group by atmospheric moisture.
It should be stored in a cool, dry, and well-ventilated area away from incompatible materials
such as water, alcohols, and strong bases.

Applications in Polymer Science and Drug
Development

The dual functionality of 4-vinylbenzoyl chloride makes it a valuable monomer for the
synthesis of functional polymers with tailored properties.
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Polymer Synthesis

4-Vinylbenzoyl chloride can be polymerized via free radical polymerization or controlled
radical polymerization techniques, such as RAFT or ATRP, to produce poly(4-vinylbenzoyl
chloride). The resulting polymer has reactive acyl chloride groups along its backbone, which

can be further modified.
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Caption: General scheme for functional polymer synthesis.
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Drug Delivery

In drug development, polymers derived from 4-vinylbenzoyl chloride can be used as drug
delivery vehicles. The acyl chloride groups can be reacted with drugs containing nucleophilic
functional groups (e.g., amines or hydroxyls) to form covalent conjugates. This allows for the
controlled release of the drug and targeted delivery to specific tissues.

Analytical Characterization

The identity and purity of 4-vinylbenzoyl chloride can be confirmed using a variety of
analytical techniques.

Table 2: Analytical Techniques for 4-Vinylbenzoyl Chloride Characterization

Technique Expected Results

Signals corresponding to the vinyl protons and

1H NMR _

the aromatic protons.

Characteristic peaks for the C=0 stretch of the
FT-IR acyl chloride (around 1770 cm~1) and the C=C

stretch of the vinyl group (around 1630 cm™1).

A single peak with a mass-to-charge ratio
Gas Chromatography-Mass Spectrometry (GC-

MS) corresponding to the molecular weight of the

compound.

 To cite this document: BenchChem. [4-Vinylbenzoyl chloride molecular weight]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b075609#4-
vinylbenzoyl-chloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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